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Compound of Interest

Compound Name: 2-Fluoro-2H-imidazole

Cat. No.: B15404349 Get Quote

Essential Safety and Handling Guide for 2-Fluoro-
2H-imidazole
Disclaimer: No specific Safety Data Sheet (SDS) is currently available for 2-Fluoro-2H-
imidazole. The following guidance is based on the known hazards of the parent compound,

imidazole, and general safety precautions for fluorinated organic compounds. Researchers

should handle this compound with extreme caution and assume it is hazardous.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling 2-Fluoro-2H-imidazole. It includes

operational and disposal plans to ensure a safe laboratory environment.

Hazard Summary
Based on the parent imidazole structure, 2-Fluoro-2H-imidazole is anticipated to be harmful if

swallowed, cause severe skin burns and eye damage, and may have reproductive toxicity.[1][2]

[3][4] The presence of fluorine may introduce additional hazards, including the release of toxic

hydrogen fluoride gas upon decomposition.
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 Harmful if swallowed.[1][2]

Skin Corrosion/Irritation Category 1C
Causes severe skin burns and

eye damage.[1][2][3]

Serious Eye Damage/Irritation Category 1
Causes serious eye damage.

[1][2]

Reproductive Toxicity Category 1B
May damage fertility or the

unborn child.[1][2][3]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical when handling 2-Fluoro-2H-imidazole. The following

table summarizes the required PPE for various laboratory operations.

PPE Requirements

Operation
Eye and Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

preparing

solutions

Chemical safety

goggles and a

face shield.

Nitrile or

neoprene gloves

(double-gloving

recommended).

Flame-retardant

lab coat.

Use in a certified

chemical fume

hood.

Running

reactions

Chemical safety

goggles and a

face shield.

Nitrile or

neoprene gloves.

Flame-retardant

lab coat.

Work should be

conducted in a

chemical fume

hood.

Handling spills

Chemical safety

goggles and a

face shield.

Heavy-duty nitrile

or butyl rubber

gloves.

Chemical-

resistant apron

over a flame-

retardant lab

coat.

A NIOSH-

approved

respirator with an

organic vapor

cartridge is

recommended.
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is crucial for minimizing exposure and ensuring safety.

1. Engineering Controls:

Always handle 2-Fluoro-2H-imidazole in a properly functioning chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible and have been

recently tested.[1]

2. Personal Protective Equipment (PPE) and Hygiene:

Wear the appropriate PPE as outlined in the table above.

Do not eat, drink, or smoke in the laboratory.[1][2]

Wash hands thoroughly after handling the compound, even if gloves were worn.[2]

Remove contaminated clothing immediately and wash it before reuse.[3]

3. Weighing and Transfer:

Perform all weighing and transfers of solid 2-Fluoro-2H-imidazole within a fume hood to

avoid inhalation of dust.

Use spark-proof tools and equipment to prevent ignition.

4. Running Reactions:

Set up reactions in a chemical fume hood.

Keep containers tightly closed when not in use.

Avoid heating the compound unnecessarily, as it may decompose and release toxic fumes.

Emergency and First Aid Procedures
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Immediate and appropriate first aid is critical in the event of an exposure.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air and keep them at

rest in a position comfortable for breathing.

Seek immediate medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the skin with plenty of water for at least 15

minutes. Seek immediate medical attention.[1]

[3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[1][3]

Ingestion
Rinse mouth. Do NOT induce vomiting. Seek

immediate medical attention.[1][3]

Disposal Plan
Proper disposal of 2-Fluoro-2H-imidazole and its containers is essential to prevent

environmental contamination and ensure compliance with regulations.

Waste Characterization and Segregation:

All waste containing 2-Fluoro-2H-imidazole should be considered hazardous waste.

Segregate waste containing this compound from other waste streams.

Container Management:

Collect waste in clearly labeled, sealed, and appropriate containers.

Do not mix with incompatible waste materials.

Disposal Method:
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Dispose of contents and containers to an approved waste disposal plant.[1][2]

Follow all local, state, and federal regulations for hazardous waste disposal.

Safe Handling Workflow
The following diagram illustrates the key steps for safely handling 2-Fluoro-2H-imidazole in a

laboratory setting.
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Caption: Workflow for Safe Handling of 2-Fluoro-2H-imidazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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